Cas no 134111-88-9 (1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester)

• Product Name: 1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester
• CAS No: 134111-88-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 4524718
• PubChem ID: 14843829
• Update Time: 2025-10-28

1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 984-772-2
• CS-0291192
• methyl7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylate
• 134111-88-9
• methyl 7-methoxy-3-oxo-2,3-dihydro-1H-indene-1-carboxylate
• SCHEMBL13937363
• EN300-75991
• 1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester

• Inchi： 1S/C12H12O4/c1-15-10-5-3-4-7-9(13)6-8(11(7)10)12(14)16-2/h3-5,8H,6H2,1-2H3
• InChI Key： CUMSZOUTQINMKS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2=C(C=CC=C2OC)C(=O)C1

Computed Properties

• Exact Mass: 220.07355886Da
• Monoisotopic Mass: 220.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester

Chemical Profile of 1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester (CAS No. 134111-88-9)

1H-Indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester, identified by the CAS number 134111-88-9, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of indene derivatives, which are characterized by a fused benzene and cyclopentane ring system. The presence of a carboxylic acid ester group, methoxy substituents, and an oxo group at the 3-position contributes to its distinct chemical properties and reactivity patterns.

The synthesis of 1H-indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester involves multi-step organic transformations that highlight the synthetic versatility of indene derivatives. The introduction of the ester functionality at the 1-position and the methoxy group at the 7-position are critical for modulating the compound's solubility, metabolic stability, and interaction with biological targets. The oxo group at the 3-position further enhances its electrophilic character, making it a valuable intermediate in the development of more complex molecules.

In recent years, indene derivatives have been extensively studied for their pharmacological potential. The structural motif of indene is found in several natural products and pharmaceuticals, including some that exhibit significant therapeutic effects. For instance, modifications of the indene core have been explored in the design of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in 1H-indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester makes it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated molecular architectures. The carboxylic acid ester group can be readily hydrolyzed or transesterified, allowing for easy modification of its structure. This flexibility is particularly useful in medicinal chemistry, where iterative optimization is often required to achieve desired biological activity. Additionally, the methoxy group can serve as a handle for further functionalization via nucleophilic aromatic substitution or other electrophilic aromatic substitution reactions.

The pharmacokinetic profile of 1H-indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester is also an area of interest. The presence of polar functional groups such as the ester and methoxy groups suggests that this compound may exhibit moderate solubility in both water and organic solvents, which could influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these properties is crucial for evaluating its suitability for therapeutic applications.

Recent advances in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 1H-indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester. Molecular docking studies have been used to screen this compound against various protein targets relevant to human health. Preliminary results indicate that it may interact with enzymes involved in metabolic pathways or with receptors that play a role in signal transduction. These findings provide a rationale for further experimental validation.

In addition to its potential therapeutic applications, this compound may also find utility in materials science. Indene derivatives are known to exhibit interesting electronic properties due to their conjugated π-systems. Functionalized indenes could be explored as precursors for organic semiconductors or as components in advanced polymer materials. The unique structural features of 1H-indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxo-, methyl ester make it an intriguing candidate for such applications.

The synthesis and characterization of 1H-indene-1-carboxylic acid, 2,3-dihydro-7-methoxy-3-oxy-, methyl ester (CAS No. 134111889) have been refined through continuous improvements in synthetic methodologies. Modern techniques such as flow chemistry and catalytic processes have enhanced the efficiency and scalability of its production. These advancements are essential for ensuring a reliable supply of this compound for both research and industrial purposes.

Future studies on this compound should focus on expanding its chemical space through structural diversification. By introducing different substituents or altering the core indene scaffold, researchers can generate libraries of analogs with tailored properties. High-throughput screening methods combined with machine learning algorithms could accelerate this process by identifying lead compounds with high potential bioactivity.

The environmental impact of synthesizing and using 1H-indene derivative compounds is another important consideration. Efforts should be made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical manufacturing align with broader goals of environmental stewardship and ensure long-term viability for pharmaceutical applications.

In conclusion,CAS No134111889 represents a structurally fascinating molecule with significant potential in pharmaceutical research and beyond. Its unique combination of functional groups makes it a versatile intermediate for drug discovery efforts aimed at addressing unmet medical needs. Continued exploration into its chemical space will likely yield valuable insights into new therapeutic strategies.